2-Oxo-1-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 2-oxo-1-pyridin-3-ylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C10H10N2O3/c13-9-8(10(14)15)3-5-12(9)7-2-1-4-11-6-7/h1-2,4,6,8H,3,5H2,(H,14,15)
• InChI Key: GVGVFBMWVQBRHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C1C(=O)O)C2=CN=CC=C2

Description

2-Oxo-1-(pyridin-3-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 350 (514 mg, 2.33 mmol) in THF (20 ml) under nitrogen was added a solution of LiOH.H2O (147 mg, 3.50 mmol) in water (5 mL). The reaction mixture was stirred overnight, concentrated, diluted with a small amount of water, filtered, neutralized with 1N HCl (pH ˜5-6), and extracted twice with dichloromethane. The aqueous phase was concentrated, and the residue was triturated in methanol (with traces of acetone). After filtration, the mother liquid was concentrated and dried under high vacuum to afford title compound 351 (493 mg, quantitative yield, contaminated with salts) as a pale yellow sticky solid. MS (m/z): 207.1 (M+H)+−.